Cas no 1803715-13-0 (2',6'-Dibromo-4'-(difluoromethoxy)propiophenone)

• Product Name: 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone
• CAS No: 1803715-13-0
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4938417
• Update Time: 2025-08-02

2',6'-Dibromo-4'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Br2F2O2/c1-2-8(15)9-6(11)3-5(4-7(9)12)16-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： DQFXBOVJPBHTFT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C(CC)=O)Br)OC(F)F

Computed Properties

• Exact Mass: 357.88386 g/mol
• Monoisotopic Mass: 355.88591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 357.97
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Additional information on 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone

Professional Introduction to 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone (CAS No. 1803715-13-0)

2',6'-Dibromo-4'-(difluoromethoxy)propiophenone, identified by its CAS number 1803715-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique bromine and fluorine substitution pattern on a propiophenone backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules and advanced functional materials.

The structural motif of 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone consists of a benzophenone core substituted with bromine atoms at the 2' and 6' positions, along with a difluoromethoxy group at the 4' position. This particular arrangement imparts distinct reactivity, making it a versatile building block for further functionalization. The presence of both bromine and fluorine atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone fits well within this trend, serving as a precursor for developing novel therapeutic agents. For instance, researchers have utilized this compound to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atoms facilitate easy introduction of other functional groups via palladium-catalyzed reactions, while the difluoromethoxy moiety contributes to lipophilicity and bioavailability.

Moreover, the material science applications of 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone are equally compelling. Its ability to undergo selective modifications allows for the creation of advanced polymers with tailored properties. These polymers find applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The halogen substituents improve charge transport properties, making this compound an attractive candidate for developing next-generation electronic materials.

Recent studies have also explored the photophysical properties of 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone, revealing its potential as a photosensitizer in photocatalytic processes. The compound’s ability to absorb light in the visible spectrum and generate reactive oxygen species has been harnessed for degradation of environmental pollutants and inactivation of pathogens. This dual functionality—pharmaceutical relevance and photocatalytic activity—underscores its multifaceted utility.

The synthesis of 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination followed by selective methoxylation using fluorinated reagents. Advances in catalytic methods have streamlined these processes, improving yield and purity while reducing environmental impact. Such innovations align with global trends toward sustainable chemistry practices.

In conclusion, 2',6'-Dibromo-4'-(difluoromethoxy)propiophenone (CAS No. 1803715-13-0) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications, making it indispensable in drug discovery and advanced material development. As research continues to uncover new methodologies for its utilization, this compound is poised to remain at the forefront of innovation in synthetic chemistry.